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Introduction
Fructose-6-phosphate (F6P) is a pivotal intermediate in central carbon metabolism, primarily

involved in the glycolysis and pentose phosphate pathways.[1][2] The ability to accurately

quantify and trace the metabolic fate of F6P is crucial for understanding cellular physiology,

identifying disease biomarkers, and developing novel therapeutic agents.[1][3] Isotopically

labeled internal standards are indispensable tools for robust and accurate quantification of

metabolites by mass spectrometry, correcting for matrix effects and variations in sample

processing.[4][5] This document provides detailed protocols for the enzymatic synthesis of

isotopically labeled F6P standards (e.g., ¹³C and ²H) and their application in metabolic

research.

Metabolic Significance of Fructose-6-Phosphate
F6P occupies a central node in carbohydrate metabolism. In glycolysis, it is synthesized from

glucose-6-phosphate by phosphoglucose isomerase and is subsequently phosphorylated to

fructose-1,6-bisphosphate.[6][7] Alternatively, F6P can be shunted into the pentose phosphate

pathway to produce NADPH and precursors for nucleotide biosynthesis.[8][9] Given its critical

roles, the flux through F6P is tightly regulated and often altered in disease states such as

cancer and metabolic disorders.[3][10]
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Step 1: Phosphorylation
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[U-¹³C₆]-Glucose + ATP

Hexokinase

[U-¹³C₆]-Glucose-6-Phosphate

Phosphoglucose Isomerase (PGI)

[U-¹³C₆]-Fructose-6-Phosphate

HPLC Purification

LC-MS/NMR Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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